2-Amino-1-ethyl-4-oxo-7-(4-pyridyl)quinoline-3-carboxamide

• Molecular Formula: C17H16N4O2
• Molecular Weight: 308.33 g/mol
• IUPAC Name: 2-amino-1-ethyl-4-oxo-7-pyridin-4-ylquinoline-3-carboxamide
• InChI: InChI=1S/C17H16N4O2/c1-2-21-13-9-11(10-5-7-20-8-6-10)3-4-12(13)15(22)14(16(21)18)17(19)23/h3-9H,2,18H2,1H3,(H2,19,23)
• InChI Key: WGQMNRQVAIDBRB-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C=CC(=C2)C3=CC=NC=C3)C(=O)C(=C1N)C(=O)N

Description

2-Amino-1-ethyl-4-oxo-7-(4-pyridyl)quinoline-3-carboxamide is a useful research compound. Its molecular formula is C17H16N4O2 and its molecular weight is 308.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 2.70 g 2-amino-3-cyano-1,4-dihy- dro-1-ethyl-4-oxo-7-(4-pyridinyl)quinoline methanesulfonate and 25 ml sulfuric acid was heated at 100° C. for 4 hrs. The reaction mixture was cooled, poured onto ice and made basic with ammonium hydroxide. The solid product was collected and recrystallized twice from DMF to give 2.45 g 2-amino-1,4-dihydro-1-ethyl-4-oxo-7-(4-pyridinyl)-3quinolinecarboxamide, m.p. above 300° C.